Cas no 2244087-21-4 (Benzene, 1-bromo-4,5-difluoro-2-(fluoromethyl)-)

• Product Name: Benzene, 1-bromo-4,5-difluoro-2-(fluoromethyl)-
• CAS No: 2244087-21-4
• MF: C₇H₄BrF₃
• MW: 225.005871772766
• CID: 5155063
• Update Time: 2025-11-01

Benzene, 1-bromo-4,5-difluoro-2-(fluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-4,5-difluoro-2-(fluoromethyl)-

• Inchi： 1S/C7H4BrF3/c8-5-2-7(11)6(10)1-4(5)3-9/h1-2H,3H2
• InChI Key： SZLHIDBXZXYRFE-UHFFFAOYSA-N
• SMILES： C1(Br)=CC(F)=C(F)C=C1CF

Additional information on Benzene, 1-bromo-4,5-difluoro-2-(fluoromethyl)-

Introduction to Benzene, 1-bromo-4,5-difluoro-2-(fluoromethyl) (CAS No. 2244087-21-4)

Benzene, 1-bromo-4,5-difluoro-2-(fluoromethyl) (CAS No. 2244087-21-4) is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and electronic properties. This compound, characterized by its bromo and fluoro substituents, exhibits a high degree of versatility in synthetic applications, making it a valuable intermediate in the development of novel agrochemicals, pharmaceuticals, and advanced materials.

The molecular structure of Benzene, 1-bromo-4,5-difluoro-2-(fluoromethyl) consists of a benzene ring substituted with a bromine atom at the 1-position, two fluorine atoms at the 4- and 5-positions, and a fluoromethyl group at the 2-position. This specific arrangement imparts distinct electronic and steric effects that influence its reactivity and potential applications. The presence of multiple fluorine atoms enhances the compound's lipophilicity and metabolic stability, which are crucial factors in drug design.

In recent years, Benzene, 1-bromo-4,5-difluoro-2-(fluoromethyl) has been extensively studied for its role in the synthesis of bioactive molecules. The bromine substituent allows for further functionalization via cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling the construction of complex heterocyclic structures. These reactions are pivotal in the development of small-molecule inhibitors targeting various biological pathways.

One of the most compelling aspects of this compound is its application in medicinal chemistry. Researchers have leveraged its structural features to design molecules with enhanced binding affinity and selectivity for therapeutic targets. For instance, derivatives of Benzene, 1-bromo-4,5-difluoro-2-(fluoromethyl) have been explored as potential kinase inhibitors, showing promise in preclinical studies for their ability to modulate signaling pathways associated with cancer and inflammatory diseases.

The fluorine atoms in Benzene, 1-bromo-4,5-difluoro-2-(fluoromethyl) also contribute to its stability under various chemical conditions, making it a robust building block for synthetic chemistry. The compound's resistance to hydrolysis and oxidation allows for its use in multi-step syntheses where harsh conditions might otherwise degrade sensitive intermediates.

Advances in computational chemistry have further enhanced the utility of Benzene, 1-bromo-4,5-difluoro-2-(fluoromethyl). Molecular modeling studies have revealed insights into its interactions with biological targets, aiding in the rational design of drug candidates. These studies often involve density functional theory (DFT) calculations to predict binding affinities and optimize lead compounds.

In materials science, Benzene, 1-bromo-4,5-difluoro-2-(fluoromethyl) has been investigated for its potential as a precursor in the synthesis of organic semiconductors and liquid crystals. The electron-withdrawing nature of the fluorine substituents influences the electronic properties of these materials, making them suitable for applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs).

The synthesis of Benzene, 1-bromo-4,5-difluoro-2-(fluoromethyl) typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include halogenation reactions followed by selective functionalization at specific positions on the benzene ring. Recent methodologies have focused on improving yields and reducing byproducts through catalytic approaches and green chemistry principles.

The growing interest in fluorinated compounds stems from their widespread presence in biologically active molecules. The ability to introduce fluorine atoms into a molecule can significantly alter its pharmacokinetic properties, including bioavailability and metabolic half-life. This has led to an increased focus on developing efficient synthetic strategies for fluorinated intermediates like Benzene, 1-bromo-4,5-difluoro-2-(fluoromethyl).

In conclusion, Benzene, 1-bromo-4,5-difluoro-2-(fluoromethyl) (CAS No. 2244087-21-4) is a multifaceted compound with significant applications across pharmaceuticals and materials science. Its unique structural features make it an invaluable tool for synthetic chemists and researchers developing new materials with tailored electronic properties. As our understanding of fluorinated chemistry continues to evolve, so too will the innovative uses of this remarkable compound.